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Compound of Interest

Compound Name: Vegfr-2-IN-31

Cat. No.: B12390367 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical compounds is paramount. This guide provides essential

safety and logistical information for the disposal of Vegfr-2-IN-31, ensuring the safety of

laboratory personnel and the protection of the environment. While a specific Safety Data Sheet

(SDS) for Vegfr-2-IN-31 is not readily available, by following established best practices for

laboratory chemical waste and considering data from similar compounds, a safe and effective

disposal plan can be implemented.

Prudent Waste Management Practices
The disposal of any research chemical should begin with a thorough evaluation of its potential

hazards. In the absence of specific data for Vegfr-2-IN-31, it is prudent to handle it with care,

following general laboratory chemical waste guidelines. A similar compound, VEGFR2-IN-1, is

classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects[1].

Therefore, it is recommended to adopt a cautious approach for Vegfr-2-IN-31.

Key Disposal Steps:

Segregation: Chemical wastes should be segregated based on their hazard class.[2] Vegfr-
2-IN-31 waste should be collected in a dedicated, properly labeled hazardous waste

container.[3][4] Do not mix this waste with other chemical streams, particularly not with non-

hazardous waste.[5]
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Container Management: Use a suitable, leak-proof container with a secure lid for waste

collection.[3] The container must be clearly labeled as "Hazardous Waste" and should

include the full chemical name ("Vegfr-2-IN-31") and the date accumulation started.[3][4]

Keep the waste container closed except when adding waste.[3][5]

Storage: Store the hazardous waste container in a designated satellite accumulation area

within the laboratory.[4] This area should be at or near the point of waste generation and

away from heat and ignition sources.[3]

Disposal of Empty Containers: Empty containers that held Vegfr-2-IN-31 should be triple-

rinsed with a suitable solvent.[3][5][6] The rinsate must be collected and disposed of as

hazardous waste.[3][5][6] After triple-rinsing, the container can be disposed of in the regular

trash, with the label defaced.[5]

Spill Cleanup: In the event of a spill, the residue and cleanup materials (e.g., absorbent

pads, contaminated rags) must be collected and disposed of as hazardous waste.[6]

Precautionary Hazard Information
The following table summarizes the hazard information for the related compound VEGFR2-IN-

1, which should be considered as a precautionary measure when handling Vegfr-2-IN-31.
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Hazard Classification GHS Hazard Statement Precautionary Statement

Acute toxicity, Oral (Category

4)
H302: Harmful if swallowed

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.[1]

Acute aquatic toxicity

(Category 1)
H400: Very toxic to aquatic life

P273: Avoid release to the

environment. P391: Collect

spillage.[1]

Chronic aquatic toxicity

(Category 1)

H410: Very toxic to aquatic life

with long lasting effects

P501: Dispose of contents/

container to an approved

waste disposal plant.[1]

Experimental Workflow: Disposal of Vegfr-2-IN-31
The following diagram outlines the standard operating procedure for the disposal of Vegfr-2-IN-
31 waste from a laboratory setting.
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Caption: Workflow for the proper disposal of Vegfr-2-IN-31 waste.

VEGFR2 Signaling Pathway
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Understanding the biological context of Vegfr-2-IN-31, an inhibitor of the Vascular Endothelial

Growth Factor Receptor 2 (VEGFR2), is crucial for researchers. The following diagram

illustrates the simplified signaling pathway that this compound targets.
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Caption: Simplified VEGFR2 signaling pathway and the inhibitory action of Vegfr-2-IN-31.

By adhering to these guidelines, laboratories can ensure the safe and compliant disposal of

Vegfr-2-IN-31, fostering a culture of safety and environmental responsibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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